Cas no 1186503-77-4 (1-(2-bromophenyl)cyclopropanol)

• Product Name: 1-(2-bromophenyl)cyclopropanol
• CAS No: 1186503-77-4
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 4576346
• PubChem ID: 62670216
• Update Time: 2025-06-13

1-(2-bromophenyl)cyclopropanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)cyclopropan-1-ol
• 1-(2-bromophenyl)cyclopropanol
• Cyclopropanol, 1-(2-bromophenyl)-

• Inchi： 1S/C9H9BrO/c10-8-4-2-1-3-7(8)9(11)5-6-9/h1-4,11H,5-6H2
• InChI Key： AJTDUKPCPXJUMK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2Br)(O)CC1

Additional information on 1-(2-bromophenyl)cyclopropanol

Introduction to 1-(2-bromophenyl)cyclopropanol (CAS No: 1186503-77-4)

1-(2-bromophenyl)cyclopropanol, identified by its Chemical Abstracts Service (CAS) number 1186503-77-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropane ring substituted with a brominated phenyl group, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both aromatic and cyclic moieties makes it a versatile scaffold for designing novel therapeutic agents.

The structural motif of 1-(2-bromophenyl)cyclopropanol positions it as a valuable intermediate in synthetic organic chemistry. The bromine atom at the para position of the phenyl ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, or other transformations. These chemical manipulations are pivotal in constructing more complex molecules, particularly in the synthesis of biologically active compounds.

In recent years, the pharmaceutical industry has shown increasing interest in cyclopropane-containing scaffolds due to their ability to modulate biological targets with high specificity. The cyclopropane ring, known for its strained three-membered structure, often introduces conformational constraints that can improve binding affinity and selectivity. This feature has been exploited in the design of various drug candidates targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of 1-(2-bromophenyl)cyclopropanol is its potential role in developing novel therapeutic agents. Researchers have been exploring its derivatives as inhibitors or modulators of key enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated that analogs of this compound exhibit inhibitory activity against certain kinases and phosphodiesterases, which are pivotal targets in oncology and immunology.

The bromine substituent on the phenyl ring is particularly noteworthy, as it serves as a handle for further chemical modifications. Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, can be employed to introduce diverse aryl or heteroaryl groups onto the cyclopropane ring. These transformations have enabled the synthesis of libraries of compounds with tailored pharmacological properties.

Moreover, 1-(2-bromophenyl)cyclopropanol has found utility in the development of probes for biochemical studies. Its ability to serve as a precursor for labeled derivatives makes it a valuable tool for investigating enzyme mechanisms and protein interactions. Fluorinated or isotopically labeled versions of this compound can be used in high-throughput screening assays to identify new drug candidates or to validate biological targets.

The synthesis of 1-(2-bromophenyl)cyclopropanol itself presents an interesting challenge due to the need to introduce both the cyclopropane and bromophenyl moieties efficiently. Common synthetic routes involve cyclization reactions followed by halogenation or metal-mediated coupling steps. Advances in catalytic systems have improved the efficiency and selectivity of these processes, making it feasible to produce this compound on scales suitable for research and industrial applications.

Recent publications highlight the use of 1-(2-bromophenyl)cyclopropanol in designing small-molecule inhibitors with therapeutic potential. For example, researchers have reported on its derivatives that exhibit inhibitory activity against mutant forms of proteins implicated in cancer progression. The strained geometry of the cyclopropane ring is thought to enhance binding interactions with specific residues within these protein targets, leading to improved efficacy.

The versatility of 1-(2-bromophenyl)cyclopropanol extends beyond its role as an intermediate; it also serves as a building block for more complex molecules with unique physicochemical properties. The combination of electronic effects from the bromine atom and steric hindrance from the cyclopropane ring allows for fine-tuning of solubility, permeability, and metabolic stability—key factors in drug design.

In conclusion, 1-(2-bromophenyl)cyclopropanol (CAS No: 1186503-77-4) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, further exploration of this molecule and its derivatives is expected to yield innovative treatments with broad therapeutic applications.